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Compound of Interest

Compound Name:
4-(Hydroxymethyl)-6-methoxy-7-

azaindole

CAS No.: 1352398-41-4

Cat. No.: B1446500

Get Quote

Executive Summary
The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold represents a "privileged structure" in

modern medicinal chemistry, serving as a superior bioisostere to indole and purine. This guide

focuses on the 4-(hydroxymethyl)-6-methoxy-7-azaindole derivative—a highly versatile

intermediate.

The 6-methoxy substituent modulates electron density and metabolic stability, while the 4-

hydroxymethyl moiety acts as a critical "warhead" or "handle," allowing medicinal chemists to

extend the molecule into the solvent-exposed regions of kinase ATP pockets (e.g., ribose

binding sites). This specific substitution pattern is pivotal in the development of inhibitors for

JAK, TRK, and B-RAF kinases.

Part 1: Structural Significance & Pharmacophore
Analysis
The 7-Azaindole Advantage
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Unlike the indole scaffold, the 7-azaindole core possesses a pyridine-like nitrogen at position 7

(N7).[1] This modification fundamentally alters the physicochemical profile:

Hinge Binding: The N1-H (donor) and N7 (acceptor) motif mimics the adenine ring of ATP,

allowing bidentate hydrogen bonding with the kinase hinge region (e.g., Glu/Cys residues).

Acidity/Basicity: The N7 nitrogen lowers the pKa of the N1 proton (pKa ~13 for indole vs. ~11

for 7-azaindole), enhancing H-bond donor capability.

Solubility: The pyridine nitrogen significantly improves aqueous solubility compared to the

lipophilic indole.

The 4,6-Disubstitution Logic
6-Methoxy (Electronic Tuning): The electron-donating methoxy group at C6 increases the

electron density of the pyridine ring. This counteracts the electron-withdrawing nature of the

N7, optimizing the basicity of the hinge-binding nitrogen and preventing rapid metabolic

oxidation at this prone position.

4-Hydroxymethyl (The Vector): In many kinase crystal structures, the C4 position points

towards the ribose-binding pocket or the solvent front. A hydroxymethyl group here serves

two roles:

Direct Interaction: Forms H-bonds with polar residues (e.g., Asp/Glu) in the active site.

Synthetic Handle: It is readily convertible to halides, amines, or ethers, allowing "fragment

growing" strategies to optimize potency.

Part 2: Synthetic Architecture
The synthesis of 4-(hydroxymethyl)-6-methoxy-7-azaindole is non-trivial due to the electron-

deficient nature of the pyridine ring. The most robust industrial route utilizes the Reissert-Henze

rearrangement to functionalize the C4 position.

Core Synthesis Workflow (DOT Diagram)
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Figure 1: Step-wise synthetic pathway from the parent 6-methoxy scaffold to the 4-

hydroxymethyl derivative via N-oxide activation and Pd-carbonylation.

Part 3: Experimental Protocols
Protocol A: Synthesis of 4-Chloro-6-methoxy-7-
azaindole (Key Intermediate)
Rationale: Direct electrophilic substitution at C4 is difficult. We utilize the N-oxide to activate the

C4 position for nucleophilic attack by chloride.

N-Oxidation:

Dissolve 6-methoxy-7-azaindole (1.0 eq) in EtOAc or DCM.

Add m-CPBA (1.2 eq) portion-wise at 0°C.

Stir at room temperature (RT) for 4 hours. Monitor by TLC (highly polar spot).

Workup: Wash with sat. NaHCO3 to remove benzoic acid. Dry organic layer (Na2SO4)

and concentrate to yield the N-oxide solid.

Reissert-Henze Chlorination:

Suspend the N-oxide (1.0 eq) in anhydrous acetonitrile.

Add POCl3 (1.5 eq) dropwise at 0°C. Caution: Exothermic.

Heat to reflux (80°C) for 2–4 hours. The mechanism involves O-phosphorylation followed

by nucleophilic attack of chloride at C4 and elimination of the phosphate.

Quench: Pour into ice-water. Neutralize with NaOH to pH 7. Extract with EtOAc.
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Purification: Silica gel chromatography (Hexane/EtOAc) yields 4-chloro-6-methoxy-7-

azaindole.

Protocol B: Carbonylation and Reduction
Rationale: Palladium-catalyzed carbonylation is superior to lithiation for this substrate due to

the acidic N1-H proton.

Carbonylation:

In a pressure vessel (autoclave), dissolve 4-chloro intermediate in MeOH.

Add Pd(dppf)Cl2 (5 mol%) and TEA (3.0 eq).

Pressurize with CO gas (50 psi) and heat to 100°C for 16 hours.

Result: Conversion to Methyl 6-methoxy-7-azaindole-4-carboxylate.

Reduction:

Dissolve the ester in anhydrous THF under Argon.

Add LiAlH4 (2.0 eq) or DIBAL-H (3.0 eq) at -78°C.

Warm to 0°C and stir for 1 hour.

Fieser Quench: Add water (x mL), 15% NaOH (x mL), then water (3x mL). Filter the

granular precipitate.

Concentrate filtrate to obtain 4-(hydroxymethyl)-6-methoxy-7-azaindole.

Part 4: Comparative Data & SAR
The following table contrasts the physicochemical properties of the 7-azaindole derivative

against the standard indole equivalent, highlighting why this scaffold is preferred in drug

discovery.
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Property Indole Core
7-Azaindole
Core

4-CH2OH-6-
OMe-7-
Azaindole

Implication

H-Bonding 1 Donor (NH)
1 Donor / 1

Acceptor

2 Donor / 2

Acceptor

Bidentate hinge

binding + Ribose

interaction.

pKa (N1-H) ~16.2 ~13.0 ~12.5

Higher acidity

strengthens H-

bond to kinase

hinge carbonyl.

LogP

(Lipophilicity)
High (Lipophilic) Moderate Low (Polar)

Improved

aqueous

solubility and

bioavailability.

Metabolic

Liability
C3 oxidation

C3 oxidation

(slower)
C4/C6 blocked

6-OMe blocks

metabolic soft

spot; 4-subst

sterically

protects.

Part 5: Functionalization Logic (SAR Map)
Once the 4-hydroxymethyl scaffold is synthesized, it serves as a divergence point.
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Figure 2: Divergent synthesis strategies starting from the hydroxymethyl "handle."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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